Cas no 2228813-56-5 (tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate
• CAS No: 2228813-56-5
• MF: C₁₄H₂₀Cl₂N₂O₂
• MW: 319.226801872253
• CID: 6320960
• PubChem ID: 165623599
• Update Time: 2025-11-01

tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate
• EN300-1873817
• 2228813-56-5
• tert-butyl N-[2-amino-3-(3,5-dichlorophenyl)propyl]carbamate

• Inchi： 1S/C14H20Cl2N2O2/c1-14(2,3)20-13(19)18-8-12(17)6-9-4-10(15)7-11(16)5-9/h4-5,7,12H,6,8,17H2,1-3H3,(H,18,19)
• InChI Key： BOXOTLSNKYHZCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(CNC(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 318.0901833g/mol
• Monoisotopic Mass: 318.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate

Introduction to Compound with CAS No. 2228813-56-5 and Product Name: tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate

The compound with the CAS number 2228813-56-5 and the product name tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biochemical research. The detailed structure of this molecule, featuring a tert-butyl group, an N-2-amino moiety, and a 3-(3,5-dichlorophenyl)propylcarbamate backbone, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of such compounds in the design of novel therapeutic agents. The presence of the N-2-amino group and the 3-(3,5-dichlorophenyl)propylcarbamate moiety suggests that this compound may exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation. The tert-butyl group, known for its steric hindrance properties, can influence the compound's solubility and metabolic stability, which are critical factors in drug formulation.

In the context of current pharmaceutical research, compounds like tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate are being explored for their potential in modulating enzyme activity and cellular pathways. For instance, studies have shown that similar structural motifs can interact with enzymes involved in inflammation and cancer progression. The 3,5-dichlorophenyl substituent enhances the compound's binding affinity to specific protein targets, which is a key consideration in drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex framework of the molecule. These synthetic methodologies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative approaches in developing new drugs.

From a biochemical perspective, the N-2-amino group plays a crucial role in the compound's interactions with biological systems. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. Additionally, the 3-(3,5-dichlorophenyl)propylcarbamate moiety contributes to the compound's overall pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME).

Current research is focusing on understanding how structural modifications can enhance the efficacy and safety of therapeutic agents. The compound with CAS No. 2228813-56-5 serves as a valuable scaffold for exploring these modifications. By varying substituents such as the tert-butyl group or introducing additional functional groups, researchers can fine-tune the compound's properties to optimize its therapeutic potential.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for new drug candidates like this one. These tools allow researchers to predict how different structural variations will affect the compound's biological activity. By integrating experimental data with computational insights, scientists can rapidly identify promising candidates for further development.

In conclusion, the compound with CAS No. 2228813-56-5 and product name tert-butyl N-2-amino-3-(3,5-dichlorophenyl)propylcarbamate represents a significant contribution to pharmaceutical chemistry. Its unique structure and functional properties make it a promising candidate for further research into novel therapeutic agents. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.